Cas no 315708-10-2 (N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 315708-10-2
• MF: C₂₁H₁₅N₃O₃S₂
• MW: 421.49210190773
• CID: 6529880
• PubChem ID: 1187030
• Update Time: 2025-07-16

N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• 315708-10-2
• ChemDiv1_008945
• AKOS001011404
• SR-01000477374-1
• ZINC00948787
• HMS612G13
• Z20237276
• N-(1,3-benzodioxol-5-yl)-2-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• F1174-0165
• N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide
• SR-01000477374
• N-(benzo[d][1,3]dioxol-5-yl)-2-((6-phenylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(1,3-benzodioxol-5-yl)-2-(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• CCG-19250

• Inchi： 1S/C21H15N3O3S2/c25-19(24-14-6-7-16-17(8-14)27-12-26-16)10-28-20-15-9-18(13-4-2-1-3-5-13)29-21(15)23-11-22-20/h1-9,11H,10,12H2,(H,24,25)
• InChI Key： KHWFVEXUHFTDBB-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC(NC2C=CC3=C(C=2)OCO3)=O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 421.05548370g/mol
• Monoisotopic Mass: 421.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 315708-10-2)

In the realm of organic chemistry and pharmaceutical research, N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 315708-10-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular architecture combines a benzodioxole moiety with a thienopyrimidine core, linked via a sulfanylacetamide bridge, offering a versatile scaffold for further chemical modifications.

The thienopyrimidine segment in this molecule is particularly noteworthy, as it mimics the structure of purine bases found in DNA and RNA. This similarity has sparked interest in its potential biological activities, including kinase inhibition and antimicrobial properties. Researchers are actively exploring its role in targeted therapies, especially in the context of cancer research and inflammatory diseases. The presence of the phenyl group at the 6-position of the thienopyrimidine ring further enhances its lipophilicity, which could influence its pharmacokinetic profile.

From a synthetic perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide involves multi-step organic transformations. Key steps include the construction of the thienopyrimidine core, followed by S-alkylation with the acetamide derivative. The benzodioxole moiety is typically introduced in the final stages to ensure regioselectivity. Such synthetic routes are often optimized for yield and purity, given the compound's potential as a pharmaceutical intermediate.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 315708-10-2. Machine learning models are being trained to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for computational chemistry tools in academia and industry. Moreover, the compound's structural complexity makes it an excellent candidate for virtual screening and molecular docking studies.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free or catalytic methods to synthesize derivatives of N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide, minimizing waste and energy consumption. This reflects a broader shift toward sustainable chemistry practices, which resonate with global initiatives like the UN Sustainable Development Goals.

In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize CAS No. 315708-10-2. These methods ensure the compound's identity, purity, and stability, which are critical for regulatory compliance and further research. The rise of high-throughput screening platforms has also increased the demand for well-characterized reference standards like this compound.

Looking ahead, the versatility of N-(2H-1,3-benzodioxol-5-yl)-2-({6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide positions it as a promising candidate for interdisciplinary applications. Whether in medicinal chemistry, material science, or computational biology, its unique properties continue to inspire innovation. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and functional materials.